Cas no 37632-91-0 (Benzamide,N-(2,4-dinitrophenyl)-4-nitro-)

• Product Name: Benzamide,N-(2,4-dinitrophenyl)-4-nitro-
• CAS No: 37632-91-0
• MF: C₁₃H₈N₄O₇
• MW: 332.225222587585
• CID: 318079
• PubChem ID: 216712
• Update Time: 2025-04-19

Benzamide,N-(2,4-dinitrophenyl)-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-(2,4-dinitrophenyl)-4-nitro-
• N-(2,4-dinitrophenyl)-4-nitrobenzamide
• 2',4',4-Trinitrobenzanilide
• Benzanilide,2',4,4'-trinitro
• 4-12-00-01700 (Beilstein Handbook Reference)
• 2'',4'',4-TRINITROBENZANILIDE
• 37632-91-0
• Benzanilide, 2',4,4'-trinitro-
• NS00030233
• SCHEMBL11189491
• DTXSID70191070
• BRN 2227734
• Q4463120
• Benzamide, N-(2,4-dinitrophenyl)-4-nitro-
• AKOS001584769

• Inchi： 1S/C13H8N4O7/c18-13(8-1-3-9(4-2-8)15(19)20)14-11-6-5-10(16(21)22)7-12(11)17(23)24/h1-7H,(H,14,18)
• InChI Key： HNTAKXSYJOAFSG-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)[N+](=O)[O-])NC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 332.03900
• Monoisotopic Mass: 332.03929861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 167Ų

Experimental Properties

• PSA: 166.56000
• LogP: 4.30610